Cas no 1352921-50-6 (2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro-)

2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro- structure
1352921-50-6 structure
Product Name:2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro-
CAS No:1352921-50-6
MF:C14H5Br2FN2S3
MW:476.204300642014
CID:4499483
PubChem ID:101898033
Update Time:2025-04-24

2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro-
    • 4,7-Bis(5-bromo-2-thienyl)-5-fluoro-2,1,3-benzothiadiazole
    • 1352921-50-6
    • 4,7-Bis(5-bromothiophen-2-yl)-5-fluorobenzo[c][1,2,5]thiadiazole
    • CEC92150
    • 4,7-bis(5-bromothiophen-2-yl)-5-fluoro-2,1,3-benzothiadiazole
    • BTF-2ThBr
    • Inchi: 1S/C14H5Br2FN2S3/c15-10-3-1-8(20-10)6-5-7(17)12(9-2-4-11(16)21-9)14-13(6)18-22-19-14/h1-5H
    • InChI Key: NRHPNDCWHKYKEJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C(C=C(C3=CC=C(S3)Br)C3C2=NSN=3)F)S1

Computed Properties

  • Exact Mass: 475.79452Da
  • Monoisotopic Mass: 473.79656Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 111Ų

2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-5-fluoro- Pricemore >>

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